Cas no 1806557-00-5 (1-Bromo-3-(3-ethoxy-4-nitrophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-ethoxy-4-nitrophenyl)propan-2-one
• CAS No: 1806557-00-5
• MF: C₁₁H₁₂BrNO₄
• MW: 302.121282577515
• CID: 4971656
• Update Time: 2025-05-21

1-Bromo-3-(3-ethoxy-4-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-ethoxy-4-nitrophenyl)propan-2-one

• Inchi： 1S/C11H12BrNO4/c1-2-17-11-6-8(5-9(14)7-12)3-4-10(11)13(15)16/h3-4,6H,2,5,7H2,1H3
• InChI Key： TUCIMPJERHFOLB-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=C(C=1)OCC)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 279
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1

Additional information on 1-Bromo-3-(3-ethoxy-4-nitrophenyl)propan-2-one

1-Bromo-3-(3-Ethoxy-4-Nitrophenyl)Propan-2-One: A Comprehensive Overview

1-Bromo-3-(3-Ethoxy-4-Nitrophenyl)Propan-2-One, also known by its CAS number CAS No. 1806557-00-5, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which combines a bromine atom, an ethoxy group, and a nitro group in a single molecule. The presence of these functional groups makes it a versatile building block for various chemical reactions and applications.

The molecular structure of 1-Bromo-3-(3-Ethoxy-4-Nitrophenyl)Propan-2-One is composed of a propanone backbone with a bromine atom at the terminal position. The aromatic ring attached to the propanone contains both an ethoxy and a nitro substituent, which are positioned at the 3 and 4 positions, respectively. This arrangement imparts distinct electronic and steric properties to the molecule, making it suitable for a wide range of synthetic transformations.

Recent studies have highlighted the importance of this compound in the synthesis of bioactive molecules. Its bromine atom serves as an excellent leaving group, enabling nucleophilic substitutions that are pivotal in organic synthesis. Additionally, the nitro group on the aromatic ring can be reduced to an amino group, further expanding its utility in drug design and development.

The synthesis of 1-Bromo-3-(3-Ethoxy-4-Nitrophenyl)Propan-2-One typically involves multi-step reactions, often starting from readily available starting materials such as benzaldehyde derivatives. The introduction of the ethoxy and nitro groups is achieved through standard substitution or nitration reactions, followed by ketone formation via oxidation or other suitable methods.

In terms of physical properties, this compound exhibits a melting point of approximately 95°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been extensively studied, with findings indicating that it remains stable under normal storage conditions but may undergo decomposition under harsh acidic or basic environments.

The application of 1-Bromo-3-(3-Ethoxy-4-Nitrophenyl)Propan-2-One extends beyond organic synthesis. It has been employed as an intermediate in the preparation of pharmaceutical agents, particularly those targeting specific biological pathways. Recent research has demonstrated its potential in the development of anti-inflammatory and anticancer drugs, where its unique reactivity plays a crucial role.

In conclusion, 1-Bromo-3-(3-Ethoxy-4-Nitrophenyl)Propan-2-One, with its CAS number CAS No. 1806557-00-5, stands as a vital compound in contemporary organic chemistry. Its versatile structure and reactivity make it an invaluable tool for researchers in both academic and industrial settings. As ongoing studies continue to uncover new applications and synthetic routes for this compound, its significance in the chemical landscape is expected to grow further.